3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acid

• IUPAC Name: 3-[1-benzothiophen-3-ylmethyl(methyl)amino]propanoic acid
• InChI: InChI=1S/C13H15NO2S/c1-14(7-6-13(15)16)8-10-9-17-12-5-3-2-4-11(10)12/h2-5,9H,6-8H2,1H3,(H,15,16)
• InChI Key: AUEZAYPIZPSNIS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)CC1=CSC2=CC=CC=C21
• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol

Description

3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acid, also known as Boc-L-tryptophan, is a synthetic amino acid that has been widely used in scientific research. This compound is a derivative of tryptophan, one of the essential amino acids that are required for protein synthesis in the human body. Boc-L-tryptophan has unique properties that make it an ideal tool for studying the biochemical and physiological effects of various compounds on living organisms.

Mechanism of Action

3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan acts as a substrate for various enzymes, including proteases and peptidases. These enzymes catalyze the hydrolysis of peptide bonds, leading to the cleavage of the peptide chain. 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan can also be used as a building block for synthesizing peptides and proteins. In this process, the amino acid is incorporated into the growing peptide chain, leading to the elongation of the chain.
Biochemical and Physiological Effects
3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan has various biochemical and physiological effects on living organisms. This compound can be used to study the structure and function of proteins and enzymes. It can also be used to study the biochemical pathways involved in protein synthesis and degradation. Moreover, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan can be used to study the physiological effects of various compounds on living organisms.

Advantages and Limitations for Lab Experiments

3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan has several advantages for use in laboratory experiments. This compound is easy to synthesize and purify, making it readily available for use in various research applications. Moreover, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan is stable under various experimental conditions, making it an ideal tool for studying the biochemical and physiological effects of various compounds. However, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan has some limitations, including its low solubility in water and its susceptibility to oxidation and hydrolysis.

Future Directions

There are several future directions in research involving 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan. One potential area of research is the development of new methods for synthesizing and purifying this compound. Another potential area of research is the use of 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan as a tool for studying the structure and function of proteins and enzymes. Moreover, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan can be used to study the physiological effects of various compounds on living organisms, which could lead to the development of new drugs and therapies for various diseases.
Conclusion
In conclusion, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan is a synthetic amino acid that has been widely used in scientific research. This compound has unique properties that make it an ideal tool for studying the biochemical and physiological effects of various compounds on living organisms. 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan can be synthesized using various methods, including SPPS and SPPS. This compound has several advantages for use in laboratory experiments, including its stability and availability. However, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan has some limitations, including its low solubility in water and its susceptibility to oxidation and hydrolysis. There are several future directions in research involving 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan, including the development of new methods for synthesizing and purifying this compound and the use of 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan as a tool for studying the structure and function of proteins and enzymes.

Synthesis Methods

3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan can be synthesized using various methods, including solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis (SPPS). SPPS is a widely used method for synthesizing peptides and amino acids. In this method, the amino acid is attached to a solid support, and the peptide chain is elongated by adding protected amino acids one by one. The final product is cleaved from the solid support and deprotected to yield the desired amino acid.

Scientific Research Applications

3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan has been used in various scientific research applications, including drug discovery, enzyme kinetics, and protein structure analysis. This compound is widely used as a building block for synthesizing peptides and proteins. It can also be used as a substrate for enzymes that catalyze the hydrolysis of peptide bonds. Moreover, 3-[1-Benzothiophen-3-ylmethyl(methyl)amino]propanoic acidphan can be used as a probe to study protein-ligand interactions and protein folding.